Cas no 55475-58-6 (1-(2-bromoprop-2-en-1-yl)-1H-1,3-benzodiazole)

1-(2-bromoprop-2-en-1-yl)-1H-1,3-benzodiazole structure
55475-58-6 structure
Product Name:1-(2-bromoprop-2-en-1-yl)-1H-1,3-benzodiazole
CAS No:55475-58-6
MF:C10H9BrN2
MW:237.095861196518
CID:6187694
PubChem ID:785141
Update Time:2024-01-06

1-(2-bromoprop-2-en-1-yl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

    • 1-(2-bromoprop-2-en-1-yl)-1H-1,3-benzodiazole
    • HMS2672I08
    • Z57072787
    • CHEMBL1873724
    • AKOS000569168
    • 55475-58-6
    • SMR000279326
    • 1-(2-bromoprop-2-enyl)benzimidazole
    • F0469-0019
    • 1-(2-bromoallyl)-1H-benzo[d]imidazole
    • MLS000856381
    • Inchi: 1S/C10H9BrN2/c1-8(11)6-13-7-12-9-4-2-3-5-10(9)13/h2-5,7H,1,6H2
    • InChI Key: ITXGAGYNZCLCAZ-UHFFFAOYSA-N
    • SMILES: BrC(=C)CN1C=NC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 235.99491g/mol
  • Monoisotopic Mass: 235.99491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 17.8Ų

1-(2-bromoprop-2-en-1-yl)-1H-1,3-benzodiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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